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Get Quote

Chemical Profile of Probucol

The table below summarizes the core chemical information for probucol, which is essential for any synthetic

or biosynthetic consideration.

Property Description

IUPAC Name 2,6-di-tert-butyl-4-({2-[(3,5-di-tert-butyl-4-hydroxyphenyl)sulfanyl]propan-2-
yl}sulfanyl)phenol [1]

Chemical Formula C₃₁H₄₈O₂S₂ [1]

CAS Registry
Number

23288-49-5 [1]

Common Name Probucol [1]

SMILES Notation CC(C)(SC1=CC(=C(O)C(=C1)C(C)(C)C)C(C)(C)C)SC1=CC(=C(O)C(=C1)C(C)
(C)C)C(C)(C)C [1]

Molecular Weight 516.842 g/mol [1]
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Property Description

Melting Point 125 °C [1]

Water Solubility 4.2e-05 g/L (Poor solubility) [1]

Historical Context and Known Mechanisms

Probucol is a bisphenol compound that was initially developed as a lipid-lowering agent [2] [3]. While its

clinical use has become limited, research into its mechanisms continues. The following diagram illustrates its

key known mechanisms of action based on current research.
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Key known pharmacological mechanisms of Probucol.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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